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Compound of Interest

Compound Name: 2',4',6'-Triethoxyacetophenone

CAS No.: 480439-37-0

Cat. No.: B1622987

Get Quote

Executive Summary & Compound Identity
2',4',6'-Triethoxyacetophenone is a lipophilic, etherified derivative of phloracetophenone.[1][2]

[3] Unlike its parent compound (2',4',6'-trihydroxyacetophenone), which is a high-melting solid

capable of hydrogen bonding, the triethoxy derivative is a low-melting solid characterized by

significant non-polar character.[1][2][3]

This shift in functionality—from hydroxyl (-OH) to ethoxy (-OEt) groups—drastically alters its

solubility landscape, eliminating water solubility while enhancing compatibility with a wide range

of organic solvents.[1][2][3] This compound is frequently utilized as a synthetic intermediate in

the preparation of lipophilic chalcones, flavonoids, and pharmaceutical precursors.[1][2][3]
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Property Value Technical Note

Chemical Structure
1-(2,4,6-

triethoxyphenyl)ethanone

Sterically crowded ether

linkages.[1][2][3]

Molecular Formula C₁₄H₂₀O₄ MW: 252.31 g/mol

Melting Point 70–74 °C

Significantly lower than the

trimethoxy analog (98–102 °C)

due to crystal lattice disruption

by flexible ethyl chains.[2]

Polarity Lipophilic / Non-polar

Lacks H-bond donors; accepts

H-bonds via ether oxygens.[1]

[2][3]

Predicted LogP ~2.5 – 3.0
Indicates strong affinity for

non-polar phases.[2]

Solubility Landscape
The solubility of 2',4',6'-Triethoxyacetophenone is governed by Van der Waals forces and

dipole-dipole interactions.[1][2][3] The ethyl groups create a hydrophobic shell, making the

molecule highly soluble in aprotic organic solvents but insoluble in aqueous media.[1][2][3]

Solvent Compatibility Table[2]
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Solvent Class Specific Solvents Solubility Status
Experimental
Application

Chlorinated

Hydrocarbons

Dichloromethane

(DCM), Chloroform
Very High

Ideal for extraction

and reaction medium.

[1][2][3]

Polar Aprotic
Acetone, Ethyl

Acetate, THF
High

Preferred solvents for

synthesis (e.g.,

alkylation reactions).

[1][2]

Polar Aprotic (High

BP)
DMSO, DMF High

Used for nucleophilic

substitution reactions;

difficult to remove.[1]

[2]

Polar Protic
Ethanol, Methanol,

Isopropanol

High (Warm) /

Moderate (Cold)

Primary choice for

recrystallization.

Solubility drops

significantly upon

cooling.[1][2]

Non-Polar
Hexane, Heptane,

Petroleum Ether
Low to Moderate

Used as an anti-

solvent to precipitate

the product from

concentrated

ethereal/DCM

solutions.[1][2]

Aqueous
Water, Acidic/Basic

Water
Insoluble

The compound

precipitates

immediately upon

addition to water.[1][2]

Mechanistic Insight: The "Ethyl Effect"
The tri-ethylation of the phenolic oxygens removes the molecule's ability to act as a hydrogen

bond donor.[1][2][3] While the carbonyl and ether oxygens remain hydrogen bond acceptors,
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the bulky ethyl chains sterically hinder these interactions with water.[1][2][3] Consequently, the

lattice energy is lower (hence the 70°C melting point), but the hydration energy is insufficient to

overcome the hydrophobic effect, resulting in water insolubility.[1][2][3]

Visualization: Solubility Logic & Workflow
The following diagram illustrates the decision logic for solvent selection based on the

compound's molecular interactions.

2',4',6'-Triethoxyacetophenone
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Secondary Interaction:
Dipole-Dipole
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(DCM, EtOAc, Acetone)

High Solubility
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Soluble (Warm)
Recrystallization Candidate

Water

Insoluble
(Hydrophobic Effect Dominates)

Click to download full resolution via product page

Caption: Interaction map showing how the ethyl groups drive solubility toward chlorinated and

aprotic solvents while excluding water.[1][2][3]

Experimental Protocols
Protocol A: Solubility Determination (Gravimetric
Method)
Use this protocol to determine precise solubility limits for formulation or process scale-up.[1][2]

[3]

Preparation: Weigh 100 mg of 2',4',6'-Triethoxyacetophenone into a clean, tared 4 mL

glass vial.
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Solvent Addition: Add the target solvent (e.g., Ethanol) in 100 µL increments using a

micropipette.[1][2][3]

Equilibration: After each addition, vortex the vial for 30 seconds. If the solid persists, sonicate

for 1 minute at 25°C.

Endpoint: Continue addition until the solution becomes clear (no visible particulates).

Calculation:

[1][2]

Protocol B: Recrystallization Strategy
The low melting point (70–74°C) requires careful thermal control to avoid "oiling out" (liquid-

liquid phase separation).[1][2][3]

Dissolution: Dissolve the crude solid in the minimum amount of boiling Ethanol (or

Methanol).[1][2][3]

Filtration: Perform a hot filtration if insoluble impurities (e.g., salts) are present.[1][2][3]

Cooling: Allow the solution to cool slowly to room temperature. Do not place directly in an ice

bath, as this often causes the compound to oil out rather than crystallize.[1][2][3]

Seeding: If oiling occurs, scratch the glass or add a seed crystal of pure material.[1][2][3]

Collection: Once crystals form, cool to 0°C, then filter and wash with cold hexanes or cold

ethanol.

Applications & Handling
Synthesis: Used as a nucleophilic aromatic partner in Friedel-Crafts acylations or aldol

condensations.[1][2][3]

Storage: Store in a cool, dry place. While stable, the ether linkages can be susceptible to

cleavage under strong acidic conditions (e.g., BBr₃/DCM).[1][2][3]
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Safety: Standard organic handling (gloves, goggles).[1][2][3] Avoid inhalation of dust.[1][2][3]

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. oasis.library.unlv.edu [oasis.library.unlv.edu]

2. 2',4',6'-Trihydroxyacetophenone | C8H8O4 | CID 68073 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Methyl 3-hydroxy-2-naphthoate | C12H10O3 | CID 70163 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Methyl 3-Hydroxy-2-naphthoate | 883-99-8 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

5. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [Solubility Profile of 2',4',6'-Triethoxyacetophenone: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://oasis.library.unlv.edu/cgi/viewcontent.cgi?params=/context/chem_fac_articles/article/1307/&path_info=BhowmikP_SynthesisOpticalThermal_20191115.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6_-Trihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/70163
https://oasis.library.unlv.edu/cgi/viewcontent.cgi?params=/context/chem_fac_articles/article/1307/&path_info=BhowmikP_SynthesisOpticalThermal_20191115.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6_-Trihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/70163
https://www.tcichemicals.com/IN/en/p/H0283
https://oasis.library.unlv.edu/cgi/viewcontent.cgi?params=/context/chem_fac_articles/article/1307/&path_info=BhowmikP_SynthesisOpticalThermal_20191115.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6_-Trihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/70163
https://www.benchchem.com/product/b1622987/docs?utm_src=pdf-body#solubility-profile-of-2-4-6-triethoxyacetophenone-a-technical-guide
https://oasis.library.unlv.edu/cgi/viewcontent.cgi?params=/context/chem_fac_articles/article/1307/&path_info=BhowmikP_SynthesisOpticalThermal_20191115.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6_-Trihydroxyacetophenone
https://oasis.library.unlv.edu/cgi/viewcontent.cgi?params=/context/chem_fac_articles/article/1307/&path_info=BhowmikP_SynthesisOpticalThermal_20191115.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6_-Trihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/70163
https://oasis.library.unlv.edu/cgi/viewcontent.cgi?params=/context/chem_fac_articles/article/1307/&path_info=BhowmikP_SynthesisOpticalThermal_20191115.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6_-Trihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/70163
https://oasis.library.unlv.edu/cgi/viewcontent.cgi?params=/context/chem_fac_articles/article/1307/&path_info=BhowmikP_SynthesisOpticalThermal_20191115.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6_-Trihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/70163
https://oasis.library.unlv.edu/cgi/viewcontent.cgi?params=/context/chem_fac_articles/article/1307/&path_info=BhowmikP_SynthesisOpticalThermal_20191115.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6_-Trihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/70163
https://oasis.library.unlv.edu/cgi/viewcontent.cgi?params=/context/chem_fac_articles/article/1307/&path_info=BhowmikP_SynthesisOpticalThermal_20191115.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6_-Trihydroxyacetophenone
https://oasis.library.unlv.edu/cgi/viewcontent.cgi?params=/context/chem_fac_articles/article/1307/&path_info=BhowmikP_SynthesisOpticalThermal_20191115.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6_-Trihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/70163
https://orgsyn.org/demo.aspx?prep=CV2P0522
https://oasis.library.unlv.edu/cgi/viewcontent.cgi?params=/context/chem_fac_articles/article/1307/&path_info=BhowmikP_SynthesisOpticalThermal_20191115.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6_-Trihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/70163
https://oasis.library.unlv.edu/cgi/viewcontent.cgi?params=/context/chem_fac_articles/article/1307/&path_info=BhowmikP_SynthesisOpticalThermal_20191115.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6_-Trihydroxyacetophenone
https://www.benchchem.com/product/b1622987?utm_src=pdf-custom-synthesis#bc-rfq
https://oasis.library.unlv.edu/cgi/viewcontent.cgi?params=/context/chem_fac_articles/article/1307/&path_info=BhowmikP_SynthesisOpticalThermal_20191115.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6_-Trihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6_-Trihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/70163
https://pubchem.ncbi.nlm.nih.gov/compound/70163
https://www.tcichemicals.com/IN/en/p/H0283
https://www.tcichemicals.com/IN/en/p/H0283
https://orgsyn.org/demo.aspx?prep=CV2P0522
https://www.benchchem.com/product/b1622987/docs#solubility-profile-of-2-4-6-triethoxyacetophenone-a-technical-guide
https://www.benchchem.com/product/b1622987/docs#solubility-profile-of-2-4-6-triethoxyacetophenone-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1622987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1622987/docs#solubility-profile-of-2-4-6-
triethoxyacetophenone-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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